N,N-Bis(2-ethylhexyl)formamide
Overview
Description
N,N-Bis(2-ethylhexyl)formamide is a useful research compound. Its molecular formula is C17H35NO and its molecular weight is 269.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality N,N-Bis(2-ethylhexyl)formamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N-Bis(2-ethylhexyl)formamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Proton Conduction in Microheterogeneous Systems
Research by Calandra et al. (2010) explored the structural and dynamical properties of bis(2-ethylhexyl)phosphoric acid (HDEHP)/N-methyl formamide (NMF) liquid mixtures. This study highlighted the occurrence of fast proton conduction across interconnected networks formed by polar groups in these systems, demonstrating significant room-temperature conductivity. This finding suggests potential applications in areas requiring efficient proton conduction, such as in fuel cells or other electrochemical devices (Calandra et al., 2010).
Solubilization in Reverse Micelles
The work of Correa et al. (2005) involved studying the solubilization of formamide and its aqueous solution by sodium 1,4-bis(2-ethylhexyl)sulfosuccinate (AOT) in heptane or isooctane reverse micelles. This research provided insights into the interactions of formamide with Na+ counterions of the surfactant, highlighting the potential of using such systems in encapsulation and targeted delivery applications (Correa et al., 2005).
Application in Catalytic Asymmetric Synthesis
Iseki et al. (1998) presented a study on the use of N,N-Bis(α-methylbenzyl)formamide as a chiral formamide functioning as a Lewis base catalyst in asymmetric synthesis. This research demonstrated the potential of chiral formamides in facilitating high enantioselectivity in chemical synthesis, particularly in the production of homoallylic alcohols (Iseki et al., 1998).
Development of Flexible Starch Films
Research conducted by Dai et al. (2010) explored the use of N,N-Bis(2-hydroxyethyl)formamide as a new plasticizer for corn starch in the preparation of flexible starch films. This study demonstrated the potential of this compound in creating environmentally friendly, biodegradable materials with enhanced water resistance and mechanical properties (Dai et al., 2010).
properties
IUPAC Name |
N,N-bis(2-ethylhexyl)formamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H35NO/c1-5-9-11-16(7-3)13-18(15-19)14-17(8-4)12-10-6-2/h15-17H,5-14H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJRHNQQJFQCODE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)CN(CC(CC)CCCC)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H35NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60597103 |
Source
|
| Record name | N,N-Bis(2-ethylhexyl)formamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60597103 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
88247-41-0 |
Source
|
| Record name | N,N-Bis(2-ethylhexyl)formamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60597103 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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